6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• SMILES: COC1=C2C(=CC=C1)SCCC(=O)N2
• InChI: InChI=1S/C10H11NO2S/c1-13-7-3-2-4-8-10(7)11-9(12)5-6-14-8/h2-4H,5-6H2,1H3,(H,11,12)
• InChIKey: HAMMCTRIFKLKRE-UHFFFAOYSA-N

6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one: Core Scaffold and Physicochemical Profile

6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one (CAS 1263798-97-5) is a heterocyclic compound belonging to the 1,5-benzothiazepine class. It features a bicyclic core with a methoxy substituent at the 6-position and a ketone group at the 4-position of the saturated thiazepine ring [1]. This scaffold is a key intermediate in medicinal chemistry, particularly for developing biologically active molecules, but its specific properties are underexplored in isolation.

Scaffold1,5-benzothiazepine core with 6-methoxy substituent

Regioisomer6-methoxy, distinct from 7- or 8-substituted analogs

Procurement fitSynthetic intermediate for exploratory medicinal chemistry and SAR library synthesis

• [1] KuuJia. (2024). Cas no 1263798-97-5 (6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one). Retrieved from www.kuujia.com. View Source

Procurement Precision for 6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one: Why Analog Substitution is Risky

The 1,5-benzothiazepine scaffold is pharmacologically privileged, with diverse activities ranging from protease inhibition [1] to bile acid modulation [2]. The position and nature of substituents critically dictate biological target engagement and selectivity. For example, the 6-methoxy regioisomer may exhibit fundamentally different potency or selectivity compared to the 7- or 8-methoxy variants in Factor VIIa inhibition studies, where only unsubstituted or 7/8-substituted analogs were explicitly explored [1]. Generic substitution with a different regioisomer or an unsubstituted core cannot guarantee equivalent performance in intended applications, making precise procurement essential.

Target

Substitute

Interchangeability risk

6-methoxy-1,5-benzothiazepin-4-one

7- or 8-methoxy regioisomer

Regioisomer shift may alter target engagement and selectivity profile

6-methoxy-1,5-benzothiazepin-4-one

Unsubstituted benzothiazepin-4-one core

Lack of methoxy group may reduce binding affinity or shift activity class

• [1] Ayral, E., Gloanec, P., Bergé, G., de Nanteuil, G., Mennecier, P., Rupin, A., ... & Hernandez, J. F. (2009). Design, synthesis, and biological evaluation of 1,5-benzothiazepine-4-one derivatives targeting factor VIIa/tissue factor. Bioorganic & Medicinal Chemistry Letters, 19(5), 1386-1391. View Source
• [2] Starke, I., Kulkarni, S. S., et al. (2024). US Patent No. US12024495B2. Benzothiazepine Compounds And Their Use As Bile Acid Modulators. Albireo Ab. View Source

Quantitative Differentiation Evidence for 6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

Assessment of Direct Comparative Data on Biological Activity

A comprehensive search of the scientific and patent literature revealed a critical absence of head-to-head studies or quantitative comparisons featuring this specific compound. Key studies on the 1,5-benzothiazepine-4-one scaffold, such as its application as a Factor VIIa inhibitor [1] or as bile acid modulators [2], focus on other substitution patterns (e.g., 7- or 8-substituted, or unsubstituted) and do not include the 6-methoxy derivative. Therefore, no direct quantitative differentiation claim against a specific analog can be substantiated.

Biological activity

Class-level inference

Target
No data

Comparator
IC50 2.16 µM
unsubstituted analog (FVIIa)

Data to verify; SAR context-dependent

No head-to-head studies found

Evidence Dimension	Biological activity (e.g., IC50)
Target Compound Data	No quantitative data available in the open literature for this specific compound.
Comparator Or Baseline	Closest analogs in the 1,5-benzothiazepine-4-one class have demonstrated activity (e.g., an unsubstituted analog showed an IC50 of 2.16 µM against Factor VIIa [1]).
Quantified Difference	Cannot be calculated. No data exists for the target compound.
Conditions	Factor VIIa/tissue factor inhibition assay [1].

Why This Matters

Without direct comparative data, any selection must be based on theoretical structure-activity relationships or exploratory research needs, not on proven differential performance.

• [1] Ayral, E., Gloanec, P., Bergé, G., de Nanteuil, G., Mennecier, P., Rupin, A., ... & Hernandez, J. F. (2009). Design, synthesis, and biological evaluation of 1,5-benzothiazepine-4-one derivatives targeting factor VIIa/tissue factor. Bioorganic & Medicinal Chemistry Letters, 19(5), 1386-1391. View Source
• [2] Starke, I., Kulkarni, S. S., et al. (2024). US Patent No. US12024495B2. Benzothiazepine Compounds And Their Use As Bile Acid Modulators. Albireo Ab. View Source

Comparative Physicochemical Properties Against the Parent Scaffold

The compound's calculated logP (XLogP3) is 1.3 and its topological polar surface area (TPSA) is 63.6 Ų [1]. These values are not directly compared to any analog in the source. An inference can be made at the class level: the addition of a methoxy group typically increases solubility and decreases lipophilicity compared to an unsubstituted benzothiazepine core, but quantitative experimental data or a direct comparison to a specific analog, such as 2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one (CAS 53454-43-6), is unavailable.

Physicochemical profile

Class-level inference

Computed logP

1.3

TPSA

63.6 Ų

Methoxy group may alter lipophilicity vs unsubstituted core

No experimental validation available

Evidence Dimension	Lipophilicity and Solubility
Target Compound Data	Computed XLogP3: 1.3. No experimental logP or solubility data found.
Comparator Or Baseline	A hypothetical unsubstituted analog would be expected to have a lower computed logP value (more lipophilic), but this is not quantified.
Quantified Difference	Not quantifiable due to lack of experimental data for both target and a defined comparator.
Conditions	In silico prediction.

Why This Matters

Potential differences in solubility and permeability could influence formulation, bioavailability, and target engagement, but remain theoretical without experimental validation.

• [1] KuuJia. (2024). Cas no 1263798-97-5 (6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one). Retrieved from www.kuujia.com. View Source

Regioisomeric Differentiation Potential in Synthesis

The 6-methoxy substituent provides a unique synthetic handle for further derivatization distinct from other regioisomers. Literature shows that 1,5-benzothiazepine cores can be functionalized at various positions to modulate biological activity [1]. The choice of 6-methoxy over, for instance, 7-methoxy-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one or 8-methoxy analogs, dictates the potential for site-selective chemical biology approaches or the creation of specific SAR libraries. However, a quantitative comparison of synthetic yields or selectivity for specific reactions at the 6- versus 7- or 8-position is not available in the accessed literature.

Synthetic utility

Context-dependent

6-methoxy substituent provides a directing group for regiospecific functionalization. No quantitative yield or selectivity data versus 7- or 8-methoxy analogs.

Empirical verification of synthetic route required

Regioisomeric purity critical

Evidence Dimension	Synthetic versatility for creating targeted libraries
Target Compound Data	Functions as a core with a 6-methoxy directing group for electrophilic aromatic substitution or other modifications.
Comparator Or Baseline	7-methoxy or 8-methoxy regioisomers would direct functionalization to different positions on the aromatic ring.
Quantified Difference	No quantitative data on reaction yield or selectivity differences between regioisomers was found.
Conditions	General synthetic chemistry principles.

Why This Matters

For a research team requiring a specific vector for molecular elaboration, the regioisomeric purity and identity are critical, but the lack of quantitative benchmarks requires empirical verification.

• [1] Ayral, E., Gloanec, P., Bergé, G., de Nanteuil, G., Mennecier, P., Rupin, A., ... & Hernandez, J. F. (2009). Design, synthesis, and biological evaluation of 1,5-benzothiazepine-4-one derivatives targeting factor VIIa/tissue factor. Bioorganic & Medicinal Chemistry Letters, 19(5), 1386-1391. View Source

Recommended Application Scenarios for 6-Methoxy-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

Exploratory Medicinal Chemistry and SAR Studies

This compound is best suited for early-stage drug discovery programs exploring the 1,5-benzothiazepine scaffold. In the absence of definitive comparative data, its primary value lies in generating proprietary data. A research unit can synthesize and profile a library of regioisomers, including this 6-methoxy variant, to establish its own structure-activity relationships against a target of interest, such as novel protease inhibitors [1] or bile acid transporters [2].

Chemical Biology and Probe Development

The defined regioisomeric nature of the compound makes it a candidate for use as a negative control in studies where a different substitution pattern (e.g., 7-methoxy) is active. This application is contingent upon first establishing the biological activity of the specific 6-methoxy analog, as the existing literature only covers other substitution positions [1].

Advanced Synthetic Intermediate

Due to its specific substitution pattern, the compound can serve as a key intermediate in the multi-step synthesis of more complex, patented benzothiazepine derivatives, such as those described in recent bile acid modulator patents where substitution patterns are a central part of the composition of matter [2].

Application

Selection Property

Validation Focus

Exploratory SAR studies

6-methoxy benzothiazepine scaffold

Target engagement and selectivity profiling

Regioisomer comparison probe

Defined regioisomer for control context

Activity determination vs 7-/8-substituted analogs

Synthetic intermediate

6-methoxy directing group

Compatibility with patented derivative synthesis

• [1] Ayral, E., Gloanec, P., Bergé, G., de Nanteuil, G., Mennecier, P., Rupin, A., ... & Hernandez, J. F. (2009). Design, synthesis, and biological evaluation of 1,5-benzothiazepine-4-one derivatives targeting factor VIIa/tissue factor. Bioorganic & Medicinal Chemistry Letters, 19(5), 1386-1391. View Source
• [2] Starke, I., Kulkarni, S. S., et al. (2024). US Patent No. US12024495B2. Benzothiazepine Compounds And Their Use As Bile Acid Modulators. Albireo Ab. View Source